Cas no 2152023-87-3 (2-methyl-2-(1-methyl-1H-imidazol-2-yl)methylbutanal)

• Product Name: 2-methyl-2-(1-methyl-1H-imidazol-2-yl)methylbutanal
• CAS No: 2152023-87-3
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6301387
• PubChem ID: 165598303
• Update Time: 2025-07-27

2-methyl-2-(1-methyl-1H-imidazol-2-yl)methylbutanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(1-methyl-1H-imidazol-2-yl)methylbutanal
• 2152023-87-3
• EN300-1623304
• 2-methyl-2-[(1-methyl-1H-imidazol-2-yl)methyl]butanal

• Inchi： 1S/C10H16N2O/c1-4-10(2,8-13)7-9-11-5-6-12(9)3/h5-6,8H,4,7H2,1-3H3
• InChI Key： NBWCQUWMPMQITB-UHFFFAOYSA-N
• SMILES： O=CC(C)(CC)CC1=NC=CN1C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-methyl-2-(1-methyl-1H-imidazol-2-yl)methylbutanal

Introduction to 2-Methyl-2-(1-Methyl-1H-Imidazol-2-yl)methylbutanal (CAS No. 2152023-87-3)

2-Methyl-2-(1-methyl-1H-imidazol-2-yl)methylbutanal, with the CAS number 2152023-87-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methylated imidazole ring and a substituted butanal moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The methylated imidazole ring is a common functional group in many biologically active molecules, including several approved drugs. The presence of this ring in 2-methyl-2-(1-methyl-1H-imidazol-2-yl)methylbutanal suggests that it may exhibit similar properties, such as enhanced solubility, stability, and binding affinity to specific receptors. The substituted butanal moiety, on the other hand, adds a degree of flexibility and hydrophobicity, which can influence the compound's pharmacokinetic properties and cellular interactions.

Recent studies have explored the potential of 2-methyl-2-(1-methyl-1H-imidazol-2-yl)methylbutanal in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that compounds with similar structures can modulate the activity of key enzymes involved in neurodegeneration, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). By inhibiting these enzymes, 2-methyl-2-(1-methyl-1H-imidazol-2-yl)methylbutanal may help to increase the levels of acetylcholine in the brain, thereby improving cognitive function and slowing disease progression.

In addition to its potential neuroprotective effects, 2-methyl-2-(1-methyl-1H-imidazol-2-yl)methylbutanal has also been investigated for its anti-inflammatory properties. Inflammation is a key driver of many chronic diseases, including cardiovascular disease, diabetes, and cancer. Studies have demonstrated that compounds with imidazole rings can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress. This makes 2-methyl-2-(1-methyl-1H-imidazol-2-yl)methylbutanal a promising candidate for the development of anti-inflammatory drugs.

The pharmacological profile of 2-methyl-2-(1-methyl-1H-imidazol-2-yl)methylbutanal has been further characterized through in vitro and in vivo experiments. In cell-based assays, it has shown potent activity against various pathogenic microorganisms, including bacteria and fungi. This broad-spectrum antimicrobial activity suggests that it could be developed into a new class of antibiotics or antifungal agents. Moreover, preliminary toxicity studies have indicated that 2-methyl-2-(1-methyl-1H-imidazol-2-yl)methylbutanal exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further clinical development.

The synthetic route for 2-methyl-2-(1-methyl-1H-imidazol-2-yl)methylbutanal involves several well-established chemical reactions. The synthesis typically starts with the formation of the imidazole ring through a cyclization reaction, followed by substitution reactions to introduce the desired functional groups. The final step involves the formation of the aldehyde group through an oxidation reaction. This synthetic approach allows for the efficient production of high-purity 2-methyl-2-(1-methyl-1H-imidazol-2-yl)methylbutanal, which is crucial for both research and commercial applications.

In conclusion, 2-Methyl-2-(1-methyl-H-imidazol--yl)methybutal (CAS No. 215203-87-) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in various medical fields. As research continues to advance, it is likely that new applications and mechanisms of action will be discovered, further highlighting the importance of this compound in modern medicinal chemistry.